Cas no 2215-96-5 (4-Hydroxy-3,5-dimethoxy-4-(2-oxopropyl)cyclohexa-2,5-dienone)

• Product Name: 4-Hydroxy-3,5-dimethoxy-4-(2-oxopropyl)cyclohexa-2,5-dienone
• CAS No: 2215-96-5
• Molecular Formula: C₁₁H₁₄O₅
• Molecular Weight: 226.22586
• CID: 287893
• PubChem ID: 241783

4-Hydroxy-3,5-dimethoxy-4-(2-oxopropyl)cyclohexa-2,5-dienone Properties

Names and Identifiers

• 4-Hydroxy-3,5-dimethoxy-4-(2-oxopropyl)cyclohexa-2,5-dienone
• 2,6-Dimethoxy-1-acetonylquinol
• 2,5-Cyclohexadien-1-one,4-hydroxy-3,5-dimethoxy-4-(2-oxopropyl)-
• 4-hydroxy-3,5-dimethoxy-4-(2-oxopropyl)cyclohexa-2,5-dien-1-one
• 1-Acetonyl-2,6-dimethoxy-chinol
• 3,5-Dimethoxy-4-acetonyl-p-chinol
• 4-acetonyl-3,5-dimethoxy-p-quinol
• 4-Acetonyl-4-hydroxy-3,5-dimethoxy-cyclohexa-2,5-dienon
• 4-acetonyl-4-hydroxy-3,5-dimethoxy-cyclohexa-2,5-dienone
• DTXSID00287197
• 4-hydroxy-3, 5-dimethoxy-4-(2-oxopropyl)cyclohexa-2, 5-dien-1-one
• 2,6-Dimethoxy-1-acetonylquinol; 4-Acetonyl-3,5-dimethoxy-p-quinol
• 2215-96-5
• 4-hydroxy-3,5-dimethoxy-4-(2-oxopropyl)-cyclohexa-2,5-dienone
• NSC-49647
• NSC49647
• NSC 49647
• FS-9605
• HY-N1678
• AKOS015999031
• CS-0017340
• C11H14O5
• CHEMBL477855
• MLS002667287
• SMR001557055
• DA-69672

• InChIKey： KMNCHTPRXWQOIZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O5/c1-7(12)6-11(14)9(15-2)4-8(13)5-10(11)16-3/h4-5,14H,6H2,1-3H3
• SMILES： CC(=O)CC1(C(=CC(=O)C=C1OC)OC)O

Computed Properties

• Exact Mass: 226.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 226.084
• Heavy Atom Count: 16
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• LogP: 0.33990
• PSA: 72.83000
• Refractive Index: 1.52
• Boiling Point: 457.5°Cat760mmHg
• Flash Point: 181.1°C
• Color/Form: Yellow powder
• Density: 1.23

4-Hydroxy-3,5-dimethoxy-4-(2-oxopropyl)cyclohexa-2,5-dienone Security Information

4-Hydroxy-3,5-dimethoxy-4-(2-oxopropyl)cyclohexa-2,5-dienone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-hydroxy ketones